Cas no 7315-32-4 (5-Vinylbenzod1,3dioxole (stabilized with TBC))

• Product Name: 5-Vinylbenzod1,3dioxole (stabilized with TBC)
• CAS No: 7315-32-4
• MF: C₉H₈O₂
• MW: 148.158622741699
• MDL: MFCD18083867
• CID: 567325
• PubChem ID: 138986
• Update Time: 2025-06-24

5-Vinylbenzod1,3dioxole (stabilized with TBC) Chemical and Physical Properties

Names and Identifiers

• 5-Vinylbenzo[d][1,3]dioxole
• 1,3-Benzodioxole, 5-ethenyl-
• 5-ethenyl-1,3-benzodioxole
• 5-ethenylbenzo[1,3]dioxole
• SCHEMBL81382
• 5-Vinylbenzo[d][1,3]dioxole (stabilized with TBC)
• SCHEMBL10110727
• AS-76691
• CS-0158018
• 5-ethenyl-1,3-dioxaindane
• 5-vinyl-benzo[1,3]dioxole
• MFCD18083867
• S11942
• 3,4-methylenedioxystyrene
• EN300-1996364
• 5-vinyl-1,3-benzodioxole
• DTXSID30223407
• 7315-32-4
• 5-ethenyl-2H-1,3-benzodioxole
• 5-Vinylbenzod1,3dioxole (stabilized with TBC)

• MDL： MFCD18083867
• Inchi： 1S/C9H8O2/c1-2-7-3-4-8-9(5-7)11-6-10-8/h2-5H,1,6H2
• InChI Key： VWAVZAMMNJMAEM-UHFFFAOYSA-N
• SMILES： O1COC2C=CC(C=C)=CC1=2

Computed Properties

• Exact Mass: 148.05244
• Monoisotopic Mass: 148.052
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 156
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 18.5Ų

Experimental Properties

• Density: 1.1488
• Boiling Point: 224°C (estimate)
• Flash Point: 95.8°C
• Refractive Index: 1.5802 (estimate)
• PSA: 18.46
• LogP: 2.05830
• Vapor Pressure: 0.1±0.4 mmHg at 25°C

5-Vinylbenzod1,3dioxole (stabilized with TBC) Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzodioxoles Benzodioxoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzodioxoles

Additional information on 5-Vinylbenzod1,3dioxole (stabilized with TBC)

Introduction to 5-Vinylbenzodioxole (stabilized with TBC) and Its CAS No. 7315-32-4

5-Vinylbenzodioxole (stabilized with TBC), identified by the Chemical Abstracts Service Number (CAS No.) 7315-32-4, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and materials science. This compound, featuring a benzodioxole core with a vinyl substituent, exhibits unique structural and chemical properties that make it valuable for various applications, particularly in the synthesis of advanced materials and bioactive molecules.

The stabilization of 5-Vinylbenzodioxole with TBC (typically referring to a stabilizing agent such as t-butylcatechol or a similar compound) enhances its shelf life and reactivity, making it more suitable for industrial and research purposes. The benzodioxole moiety, also known as 1,4-dioxane-2-ylene, is a key structural feature that contributes to the compound's versatility in chemical transformations.

In recent years, 5-Vinylbenzodioxole (stabilized with TBC) has been explored in the development of novel pharmaceutical intermediates. Its reactivity allows for the facile introduction of various functional groups, enabling the synthesis of complex molecules with potential therapeutic applications. For instance, researchers have utilized this compound in the preparation of derivatives that exhibit antimicrobial and anti-inflammatory properties.

One of the most compelling aspects of CAS No. 7315-32-4 is its role in polymer chemistry. The vinyl group present in the molecule facilitates polymerization reactions, making it a valuable monomer for creating high-performance polymers. These polymers can be tailored for specific applications, such as coatings, adhesives, and specialty films. The stabilizing agent TBC ensures that the monomer remains consistent in quality, which is crucial for reproducible polymer synthesis.

Recent advancements in green chemistry have also highlighted the importance of 5-Vinylbenzodioxole (stabilized with TBC) as an environmentally friendly alternative in synthetic processes. The compound's ability to participate in catalytic reactions under mild conditions aligns well with sustainable chemistry principles. This has led to increased interest in its use as a building block for eco-friendly materials and drugs.

The pharmaceutical industry has been particularly interested in exploring the potential of CAS No. 7315-32-4 due to its structural similarity to natural products known for their biological activity. By modifying the benzodioxole core, chemists can generate novel compounds with enhanced pharmacological properties. Preliminary studies have shown promising results in using derivatives of this compound as scaffolds for drug discovery programs targeting neurological disorders and cancer.

Another area where 5-Vinylbenzodioxole (stabilized with TBC) has shown promise is in the field of organic electronics. The conjugated system of the benzodioxole ring makes it an attractive candidate for use in organic light-emitting diodes (OLEDs), photovoltaic cells, and sensors. Researchers are investigating how variations in the substitution pattern can influence electronic properties, leading to more efficient and durable electronic devices.

The synthesis of CAS No. 7315-32-4 involves multi-step organic reactions that require precise control over reaction conditions. The stabilizing agent TBC plays a critical role in preventing degradation during these processes, ensuring high yields and purity. Advances in synthetic methodologies have enabled more efficient production methods, reducing costs and environmental impact while maintaining product quality.

In conclusion, 5-Vinylbenzodioxole (stabilized with TBC) is a versatile compound with significant potential across multiple industries. Its unique chemical properties make it invaluable for pharmaceutical research, polymer science, and organic electronics. As research continues to uncover new applications for this molecule, its importance is likely to grow further, driving innovation and discovery in chemistry and related fields.